Cas no 76613-71-3 (Pigment Red 58:1)

• Product name: Pigment Red 58:1
• CAS No: 76613-71-3
• MF: C₁₇H₉BaClN₂O₆S
• MW: 542.108157873154
• MDL: MFCD12964944
• CID: 90699
• PubChem ID: 135874570

Pigment Red 58:1 Chemical and Physical Properties

Names and Identifiers

• Pigment Red 58:1
• barium(2+),(4Z)-4-[(4-chloro-3-sulfonatophenyl)hydrazinylidene]-3-oxonaphthalene-2-carboxylate
• 15825:1
• 4-[(4-Chloro-3-sulfophenyl)azo]-3-hydroxy-Naphthalenecarboxylic acid,barcium salt(1:1)
• C.I.PigmentRed58：1
• 4-[(4-Chloro-3-sulfophenyl)azo]-3-hydroxy-2-naphthalenecarboxylic acid barium salt
• C.I. 15825:1
• C.I. Pigment Red 58:1
• DTXSID701338207
• 2-Naphthalenecarboxylic acid, 4-((4-chloro-3-sulfophenyl)azo)-3-hydroxy-, barium salt (1:1)
• 76613-71-3
• MFCD12964944
• barium(2+);5-[(3-carboxy-2-oxidonaphthalen-1-yl)diazenyl]-2-chlorobenzenesulfonate

• MDL： MFCD12964944
• Inchi： InChI=1S/C17H11ClN2O6S.Ba/c18-13-6-5-10(8-14(13)27(24,25)26)19-20-15-11-4-2-1-3-9(11)7-12(16(15)21)17(22)23;/h1-8,19H,(H,22,23)(H,24,25,26);/q;+2/p-2/b20-15+;
• InChI Key： ISUHTDHLUAXGMA-QMGGKDRNSA-L
• SMILES： [Ba+2].O=C(C1=CC2=CC=CC=C2/C(=N\NC2C=CC(Cl)=C(S([O-])(=O)=O)C=2)/C1=O)[O-]

Computed Properties

• Exact Mass: 541.89200
• Monoisotopic Mass: 199.040006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 3.8

Experimental Properties

• PSA: 136.83000
• LogP: 5.22020

Additional information on Pigment Red 58:1

Comprehensive Guide to Pigment Red 58:1 (CAS No. 76613-71-3): Properties, Applications, and Industry Trends

Pigment Red 58:1 (CAS No. 76613-71-3) is a high-performance organic pigment widely recognized for its vibrant hue and excellent stability. As a calcium salt of Pigment Red 58, it belongs to the azo pigment family, which dominates the synthetic pigment market due to its cost-effectiveness and versatility. This pigment is particularly valued in industries requiring bright, durable red shades, such as plastics, coatings, and inks. Its chemical structure ensures superior lightfastness and heat resistance, making it a preferred choice for outdoor applications.

In recent years, the demand for Pigment Red 58:1 has surged, driven by its eco-friendly profile compared to heavy metal-based alternatives. With increasing regulatory scrutiny on toxic materials, manufacturers are shifting toward safer options like azo pigments. Searches for "non-toxic red pigments" and "sustainable colorants" have spiked, reflecting this trend. Additionally, the rise of digital printing has fueled interest in pigments with high dispersion stability, a key strength of Pigment Red 58:1.

The versatility of Pigment Red 58:1 extends to its compatibility with various binders and resins. Its ability to maintain color intensity in polyolefins (e.g., polyethylene) has made it indispensable for plastic packaging—a sector experiencing exponential growth due to e-commerce. Users frequently search for "best red pigment for plastics" or "heat-resistant pigments for injection molding," topics where this pigment excels. Its moderate oil absorption also ensures smooth ink formulations, addressing common queries like "how to reduce pigment settling in inks."

From a technical standpoint, Pigment Red 58:1 exhibits a bluish-red shade with a CI Constitution Number of 15825:1. Its particle size distribution can be tailored during synthesis to optimize opacity or transparency—an advantage highlighted in searches for "opaque vs. transparent pigments." The pigment’s resistance to bleeding in solvents meets stringent requirements for automotive coatings, aligning with trending searches such as "automotive-grade colorants."

Innovations in surface treatments have further enhanced the performance of Pigment Red 58:1. Modern modifications improve wettability in water-based systems, responding to the industry’s shift toward low-VOC products. This addresses popular queries like "water-based pigment dispersion techniques." Furthermore, its compliance with FDA regulations for indirect food contact (where applicable) positions it favorably in packaging discussions—a hot topic given global sustainability goals.

As digital color matching gains traction, the consistent batch-to-batch quality of Pigment Red 58:1 becomes critical. Color accuracy ranks high among user concerns, evident in searches like "how to achieve Pantone-matched shades." The pigment’s compatibility with spectrophotometers ensures seamless integration into automated color workflows, a growing niche in Industry 4.0.

Looking ahead, research into bio-based synthesis routes for azo pigments like Pigment Red 58:1 could redefine sustainability standards. While current production relies on conventional petrochemicals, exploratory studies on renewable feedstocks resonate with searches for "green chemistry in pigments." Such advancements may solidify this pigment’s role in circular economy initiatives, particularly as brands prioritize cradle-to-cradle design principles.

In conclusion, Pigment Red 58:1 (CAS No. 76613-71-3) remains a cornerstone of the organic pigment market, balancing performance, regulatory compliance, and adaptability to emerging technologies. Its alignment with trending topics—from eco-conscious formulations to advanced manufacturing—ensures continued relevance across diverse applications. For specifiers navigating complex material requirements, this pigment offers a reliable solution backed by decades of industrial validation.